ARF-binding protein 1 (757-766)

• sequence: GTEERIPIPL
• source: Homo sapiens (human)
• synonym: ARF-binding protein 1 (757-766)

Description

E3 ubiquitin-protein ligase HUWE1

Scientific Research Applications

1. Role in Cellular Localization and Protein Interaction

ARF-binding protein 1 (ARF) plays a crucial role in cellular localization. It is myristylated at the amino terminus, which might be significant for its localization within cells. This aspect of ARF is highlighted in studies examining its immunological characteristics and presence in various eukaryotic tissues, suggesting a broad and essential role in cellular processes (Kahn, Goddard, & Newkirk, 1988).

2. Structural Relationship with GTP-binding Proteins

ARF shares a structural relationship with both the ras family of proteins and the alpha subunits of trimeric GTP-binding proteins. This connection is crucial for understanding its function and interaction with other cellular proteins (Sewell & Kahn, 1988).

3. Involvement in Vesicle Formation and Transport

ARF is significantly involved in the formation and transport of non-clathrin-coated vesicles, suggesting a novel role in modulating vesicle budding and uncoating through controlled GTP hydrolysis (Serafini et al., 1991).

4. Regulation of Cellular Traffic

As a member of the Ras-related GTP-binding proteins, ARF regulates cellular traffic and influences membrane trafficking and the actin cytoskeleton at the plasma membrane. This regulatory role is critical for the maintenance and function of cellular structures (Donaldson, 2003).

5. Role in Intracellular Protein Transport

ARF's function in intracellular protein transport, particularly within or to the Golgi apparatus, has been demonstrated through various studies. This function is crucial for understanding its role in the secretory pathway of cells (Stearns, Willingham, Botstein, & Kahn, 1990).

6. Interaction with Phospholipids and GTPase Activity

ARF's interaction with phospholipids significantly influences its GTPase activity, highlighting its role in regulating eukaryotic membrane traffic. This interaction is essential for understanding the biochemical mechanisms underlying ARF's cellular functions (Randazzo & Kahn, 1994).